2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide]

• IUPAC Name: 2-[4-[2-(3,4-dimethylanilino)-2-oxoethyl]-1,1-dioxothiolan-3-yl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H30N2O4S/c1-15-5-7-21(9-17(15)3)25-23(27)11-19-13-31(29,30)14-20(19)12-24(28)26-22-8-6-16(2)18(4)10-22/h5-10,19-20H,11-14H2,1-4H3,(H,25,27)(H,26,28)
• InChI Key: ALLMJLPXYLHGGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2CS(=O)(=O)CC2CC(=O)NC3=CC(=C(C=C3)C)C)C
• Molecular Formula: C24H30N2O4S
• Molecular Weight: 442.6 g/mol

Description

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide], also known as DTDA, is a synthetic compound that has been widely used in scientific research. DTDA is a potent inhibitor of metalloproteinases that has been shown to have potential therapeutic applications in various diseases, including cancer, arthritis, and cardiovascular diseases.

Mechanism of Action

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] exerts its therapeutic effects by inhibiting the activity of metalloproteinases, which are enzymes that are involved in various physiological and pathological processes, including tissue remodeling, wound healing, and cancer progression. 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] binds to the active site of metalloproteinases and prevents them from cleaving extracellular matrix proteins, which are essential for cell migration and invasion.
Biochemical and Physiological Effects:
2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] has been shown to have a number of biochemical and physiological effects. In cancer cells, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] inhibits cell proliferation, migration, and invasion, and induces apoptosis. In arthritis, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] reduces inflammation and joint damage by inhibiting the production of pro-inflammatory cytokines and matrix metalloproteinases. In cardiovascular diseases, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] improves cardiac function and reduces oxidative stress by inhibiting the activity of matrix metalloproteinases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] in lab experiments is its potent inhibitory activity against metalloproteinases, which makes it a valuable tool for studying the role of these enzymes in various physiological and pathological processes. However, one of the limitations of using 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide]. One area of interest is the development of more potent and selective inhibitors of metalloproteinases that can be used for therapeutic purposes. Another area of research is the investigation of the potential use of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] in combination with other anticancer or anti-inflammatory agents for synergistic effects. Finally, further studies are needed to elucidate the molecular mechanisms underlying the therapeutic effects of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] and to identify potential biomarkers for predicting its efficacy in different diseases.

Synthesis Methods

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] can be synthesized through a multistep process that involves the reaction of 3,4-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with thioacetamide to form the thioamide intermediate, which is subsequently oxidized with hydrogen peroxide to form the final product, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide].

Scientific Research Applications

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research has been in cancer therapy, where 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] has been shown to inhibit the growth and invasion of cancer cells by targeting metalloproteinases. 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] has also been investigated for its potential use in the treatment of arthritis, where it has been shown to reduce inflammation and joint damage. In addition, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3,4-dimethylphenyl)acetamide] has been studied for its cardiovascular protective effects, where it has been shown to improve cardiac function and reduce oxidative stress.